Cas no 1207047-83-3 (2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methoxyphenyl)methyl]acetamide)

• Product Name: 2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• CAS No: 1207047-83-3
• MF: C₂₂H₁₈FN₃O₃S
• MW: 423.460027217865
• CID: 5392897
• Update Time: 2025-05-22

2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 7-(4-Fluorophenyl)-N-[(4-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide
• 2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methoxyphenyl)methyl]acetamide

• Inchi： 1S/C22H18FN3O3S/c1-29-17-8-2-14(3-9-17)10-24-19(27)11-26-13-25-20-18(12-30-21(20)22(26)28)15-4-6-16(23)7-5-15/h2-9,12-13H,10-11H2,1H3,(H,24,27)
• InChI Key： GJFRDTLQGQIVPS-UHFFFAOYSA-N
• SMILES： C1N(CC(NCC2=CC=C(OC)C=C2)=O)C(=O)C2SC=C(C3=CC=C(F)C=C3)C=2N=1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.31±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methoxyphenyl)methyl]acetamide

Compound CAS No 1207047-83-3: A Comprehensive Overview

The compound with CAS number 1207047-83-3, known as 2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-methoxyphenyl)methyl]acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of thienopyrimidines, which have garnered considerable attention due to their diverse biological activities and structural versatility.

Thienopyrimidines are heterocyclic compounds that combine the structural features of thiophene and pyrimidine rings, offering a unique platform for the design of bioactive molecules. The presence of a fluorophenyl group in this compound enhances its lipophilicity and potentially improves its pharmacokinetic properties. Additionally, the methoxyphenyl methyl group attached to the acetamide moiety may contribute to increased solubility and stability, making this compound a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of thienopyrimidine derivatives in targeting various disease states, including cancer, inflammation, and infectious diseases. For instance, research published in 2023 demonstrated that certain thienopyrimidine analogs exhibit potent anti-proliferative activity against cancer cells by modulating key signaling pathways such as MAPK and PI3K/AKT. These findings underscore the potential of CAS No 1207047-83-3 as a lead compound for developing novel anti-cancer therapeutics.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The incorporation of fluorine atoms into the aromatic ring is particularly noteworthy, as fluorine substitution often leads to improved pharmacodynamic properties such as increased bioavailability and enhanced target affinity.

From an analytical standpoint, the characterization of CAS No 1207047-83-3 has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the compound's molecular structure and purity, which are critical parameters for its use in preclinical studies.

In terms of biological evaluation, preliminary assays have revealed that this compound exhibits moderate inhibitory activity against several enzymes implicated in chronic inflammatory conditions. This suggests that CAS No 1207047-83-3 could be a valuable tool in the development of anti-inflammatory agents.

Looking ahead, ongoing research is focused on optimizing the chemical structure of this compound to enhance its potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical testing phases.